Cas no 911826-23-8 (2H,3H,4H-pyrano2,3-bpyridin-4-amine)

• Product Name: 2H,3H,4H-pyrano2,3-bpyridin-4-amine
• CAS No: 911826-23-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD13190382
• CID: 1121271
• PubChem ID: 59846375
• Update Time: 2025-07-25

2H,3H,4H-pyrano2,3-bpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-2H-Pyrano[2,3-b]pyridin-4-amine
• 3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-amine (ACI)
• 2H,3H,4H-Pyrano[2,3-b]pyridin-4-amine
• 3,4-Dihydro-2H-pyrano[2,3-b]pyridin-4-ylamine
• 2H,3H,4H-pyrano2,3-bpyridin-4-amine

• MDL： MFCD13190382
• Inchi： 1S/C8H10N2O/c9-7-3-5-11-8-6(7)2-1-4-10-8/h1-2,4,7H,3,5,9H2
• InChI Key： AISPYYSYCMREFI-UHFFFAOYSA-N
• SMILES： N1C2OCCC(C=2C=CC=1)N

Additional information on 2H,3H,4H-pyrano2,3-bpyridin-4-amine

Introduction to 2H,3H,4H-pyrano[2,3-b]pyridin-4-amine (CAS No. 911826-23-8)

2H,3H,4H-pyrano[2,3-b]pyridin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 911826-23-8, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrano[2,3-b]pyridine scaffold, a motif renowned for its broad biological activity and utility in drug design. The presence of an amine functional group at the 4-position enhances its potential as a pharmacophore, making it a valuable candidate for further chemical manipulation and biological evaluation.

The molecular structure of 2H,3H,4H-pyrano[2,3-b]pyridin-4-amine encompasses a fused ring system consisting of a pyranone ring linked to a pyridine core. This particular arrangement introduces unique electronic and steric properties that can be exploited to modulate interactions with biological targets. The amine substituent not only serves as a site for further derivatization but also contributes to the compound's solubility and reactivity in various chemical transformations.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their demonstrated efficacy in addressing a myriad of therapeutic challenges. The pyrano[2,3-b]pyridine scaffold has been extensively studied for its potential applications in oncology, neurology, and anti-inflammatory treatments. Researchers have leveraged its structural versatility to develop novel inhibitors targeting key enzymes and receptors involved in disease pathogenesis. Among these efforts, 2H,3H,4H-pyrano[2,3-b]pyridin-4-amine has emerged as a promising lead compound warranting further exploration.

One of the most compelling aspects of 2H,3H,4H-pyrano[2,3-b]pyridin-4-amine is its ability to serve as a building block for more complex molecules. The 4-amino group provides a reactive handle for conjugation with other pharmacophores or biomolecules, enabling the design of hybrid compounds with enhanced biological activity. This flexibility has been exploited in the development of targeted therapeutics where spatial orientation and specific interactions are critical for efficacy.

The synthesis of 2H,3H,4H-pyrano[2,3-b]pyridin-4-amine presents both challenges and opportunities for synthetic chemists. The construction of the pyrano[2,3-b]pyridine core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have facilitated the preparation of this scaffold with increasing efficiency. Notably, transition-metal-catalyzed reactions and organometallic transformations have played pivotal roles in streamlining the synthetic route to 911826-23-8, making it more accessible for large-scale production and medicinal chemistry applications.

Recent studies have highlighted the potential of 2H,3H,4H-pyrano[2,3-b]pyridin-4-amine as an intermediate in the development of kinase inhibitors. Kinases are enzymes central to numerous cellular processes and are frequently dysregulated in cancerous growths. By incorporating this scaffold into inhibitor molecules designed to target specific kinases such as EGFR (epidermal growth factor receptor) or ALK (anaplastic lymphoma kinase), researchers aim to disrupt aberrant signaling pathways that drive tumor progression. Preliminary computational studies suggest that modifications at the 4-amino position can fine-tune binding affinity and selectivity against target kinases.

Beyond its applications in oncology research,911826-23-8 also shows promise in addressing neurological disorders characterized by aberrant protein aggregation. The structural features of pyrano[2,3-b]pyridin-4-amine may facilitate interactions with amyloid-beta plaques or tau tangles associated with Alzheimer's disease and other neurodegenerative conditions. Researchers are exploring its potential as a precursor for molecules capable of inhibiting proteolytic enzymes or modulating cholinergic transmission.

The pharmacokinetic profile of 911826-23-8 is another critical consideration in its development as a therapeutic agent. Factors such as bioavailability absorption distribution metabolism excretion (ADME) properties must be carefully evaluated to ensure clinical relevance. Preliminary pharmacokinetic studies indicate that modifications around the amine group can significantly influence solubility metabolic stability and overall bioavailability suggesting avenues for optimization.

In conclusion,911826-23-8(CAS No.) 2H,H,H,Pyran_[ ) represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas including cancer neurodegenerative disorders inflammatory diseases among others Its utility as both an intermediate for drug discovery tool compound within research settings underscores its importance within modern medicinal chemistry efforts Future studies aimed at elucidating its biological activities refining synthetic methodologies exploring derivatization strategies will continue solidifying position forefront innovation pharmaceutical sciences As field advances anticipate increasing applications this versatile heterocyclic framework will play integral role addressing unmet medical needs society faces today.